Cas no 100500-91-2 (2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]-)
100500-91-2 structure
Product Name:2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]-
CAS No:100500-91-2
MF:C10H18N2O
MW:182.262722492218
CID:124126
PubChem ID:13460161
Update Time:2025-04-18
2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]-
- 1-(4-PROP-2-EN-1-YLPIPERAZIN-1-YL)PROPAN-2-ONE
- 1-(4-prop-2-enylpiperazin-1-yl)propan-2-one
- 2-Propanone,1-[4-(2-propenyl)-1-piperazinyl]-(9CI)
- 1-[4-(Prop-2-en-1-yl)piperazin-1-yl]propan-2-one
- 1-(4-Allylpiperazin-1-yl)propan-2-one
- 100500-91-2
- DTXSID60541388
-
- Inchi: 1S/C10H18N2O/c1-3-4-11-5-7-12(8-6-11)9-10(2)13/h3H,1,4-9H2,2H3
- InChI Key: WMTTYRSYGMSZDW-UHFFFAOYSA-N
- SMILES: O=C(C)CN1CCN(CC=C)CC1
Computed Properties
- Exact Mass: 182.14204
- Monoisotopic Mass: 182.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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